Cas no 63320-92-3 (1-Propanol, 2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]-)

• Product Name: 1-Propanol, 2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]-
• CAS No: 63320-92-3
• MF: C₁₆H₁₅F₃O₃
• MW: 312.283715486526
• CID: 390209
• PubChem ID: 12804885
• Update Time: 2025-04-19

1-Propanol, 2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]-
• 2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]propan-1-ol
• SCHEMBL11462470
• 63320-92-3
• 2-{4-[4-(Trifluoromethyl)phenoxy]phenoxy}propan-1-ol
• beta-[4-(4-Trifluoromethylphenoxy)phenoxy]propanol
• beta-[4-(4-Trifluoromethylphenoxy)phenoxy]-propanol
• DTXSID50510285

• Inchi： 1S/C16H15F3O3/c1-11(10-20)21-13-6-8-15(9-7-13)22-14-4-2-12(3-5-14)16(17,18)19/h2-9,11,20H,10H2,1H3
• InChI Key： FCKPBWUEDGEVKT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OC1C=CC(=CC=1)OC(C)CO)(F)F

Computed Properties

• Exact Mass: 312.09732882g/mol
• Monoisotopic Mass: 312.09732882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.7Ų